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Compound Name: Pentacontane

Cat. No.: B1662028 Get Quote

An In-depth Technical Guide to the Physical Properties of n-Pentacontane

For Researchers, Scientists, and Drug Development Professionals

Introduction
n-Pentacontane (C50H102) is a long-chain aliphatic hydrocarbon belonging to the alkane

series. As a high-molecular-weight paraffin, its physical properties are of significant interest in

various fields, including materials science, lubricants, and as a model for studying the behavior

of long-chain polymers. This document provides a comprehensive overview of the core

physical properties of n-pentacontane, complete with experimental methodologies for their

determination.

Core Physical Properties
The fundamental physical characteristics of n-pentacontane are summarized below. These

values represent a consolidation of data from various sources, and it should be noted that

minor discrepancies may exist due to different experimental conditions.

Data Presentation: Physical Properties of n-
Pentacontane
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Property Value Units

Molecular Formula C₅₀H₁₀₂ -

Molecular Weight 703.34 - 703.36 g/mol

Melting Point 93 - 94 °C

Boiling Point 548 - 579.94 °C at 760 mmHg

Density 0.794 - 0.9422 g/cm³

Solubility in Water Insoluble -

Note: The range in values for boiling point and density reflects data from multiple sources and

may include both experimental and estimated figures.[1][2][3][4][5][6][7][8]

Experimental Protocols
Detailed methodologies for the determination of key physical properties of n-pentacontane are

outlined below.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid at

atmospheric pressure. For a pure crystalline solid like n-pentacontane, the melting point is a

sharp, well-defined temperature.

Methodology: Capillary Melting Point Determination

Sample Preparation: A small amount of finely powdered n-pentacontane is introduced into a

capillary tube, which is sealed at one end. The tube is tapped gently to pack the sample to a

height of about 1 cm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer. The apparatus is heated at a controlled rate.

Initial Determination: A preliminary measurement can be performed with a rapid heating rate

to approximate the melting point.[9]
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Accurate Determination: A second sample is heated to a temperature approximately 10-15°C

below the estimated melting point. The heating rate is then slowed to about 1°C per minute.

[9]

Observation: The temperature at which the solid first begins to melt and the temperature at

which the last of the solid melts are recorded. For a pure substance, this range should be

narrow.[10]

Determination of Density
The density of a substance is its mass per unit volume. For a solid like n-pentacontane, the

density can be determined by measuring its mass and the volume it displaces.

Methodology: Density Determination by Volume Displacement

Mass Measurement: A sample of n-pentacontane is weighed accurately using an analytical

balance.[11][12]

Volume Measurement:

A graduated cylinder is partially filled with a liquid in which n-pentacontane is insoluble

(e.g., water, although a non-polar solvent would be more appropriate if the solid were not a

hydrocarbon). The initial volume is recorded.[13][14]

The weighed solid sample is carefully submerged in the liquid in the graduated cylinder,

ensuring no splashing occurs and no air bubbles are trapped.[14]

The new volume is recorded. The difference between the final and initial volumes gives

the volume of the solid.[13][14]

Calculation: The density is calculated by dividing the mass of the sample by its determined

volume.[11][13]

Visualizations
Experimental Workflow: Melting Point Determination
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Prepare Sample:
Load n-pentacontane into capillary tube

Setup Apparatus:
Place capillary tube and thermometer in heating block

Rapid Heating:
Determine approximate melting point

Slow Heating:
Heat slowly (1°C/min) near approximate melting point

Observe and Record:
Note temperature range from first to last crystal melting

End

Click to download full resolution via product page

Caption: Workflow for determining the melting point of n-pentacontane.

Logical Relationship: Factors Influencing Alkane Boiling
Point
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Caption: Factors affecting the boiling point of alkanes like n-pentacontane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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